![molecular formula C8H15NO2 B090696 1-[2-(Hydroxymethyl)piperidin-1-yl]ethan-1-one CAS No. 19028-69-4](/img/structure/B90696.png)
1-[2-(Hydroxymethyl)piperidin-1-yl]ethan-1-one
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Overview
Description
“1-[2-(Hydroxymethyl)piperidin-1-yl]ethan-1-one” is a chemical compound . Piperidines, which this compound is a derivative of, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis , functionalization , and their pharmacological application were published .Molecular Structure Analysis
The molecular structure of “1-[2-(Hydroxymethyl)piperidin-1-yl]ethan-1-one” can be analyzed using various methods. For example, the dihedral angles between the mean plane of the piperidine ring and the phenyl rings can be calculated . In addition, the frontier molecular orbital analysis of the compound can be performed .Chemical Reactions Analysis
Piperidones, which “1-[2-(Hydroxymethyl)piperidin-1-yl]ethan-1-one” is a derivative of, have unique biochemical properties . They serve as precursors to the piperidine ring, which is a ubiquitous moiety in many alkaloid natural products and drug candidates . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-[2-(Hydroxymethyl)piperidin-1-yl]ethan-1-one” can be analyzed using various methods. For example, the empirical formula and molecular weight can be determined .Scientific Research Applications
Anticancer Applications
Piperidine derivatives are being utilized as anticancer agents . They exhibit antiproliferation and antimetastatic effects on various types of cancers both in vitro and in vivo .
Antiviral Applications
Piperidine derivatives also have applications in the field of antiviral drugs . They can be used to inhibit the replication of certain viruses.
Antimalarial Applications
These compounds have shown potential in the treatment of malaria . They can inhibit the growth of Plasmodium parasites, which cause malaria.
Antimicrobial and Antifungal Applications
Piperidine derivatives have been used as antimicrobial and antifungal agents . They can inhibit the growth of certain bacteria and fungi.
Antihypertension Applications
These compounds have been used in the treatment of hypertension . They can help lower blood pressure.
Analgesic and Anti-inflammatory Applications
Piperidine derivatives have analgesic (pain-relieving) and anti-inflammatory properties . They can be used to relieve pain and reduce inflammation.
Anti-Alzheimer Applications
These compounds have shown potential in the treatment of Alzheimer’s disease . They can help improve memory and cognitive function.
Antipsychotic Applications
Piperidine derivatives have been used as antipsychotic agents . They can help manage symptoms of certain mental disorders.
Mechanism of Action
Target of Action
It’s known that piperidine derivatives, which this compound is a part of, play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals .
Mode of Action
Piperidine derivatives are known to interact with various biological targets, leading to a wide range of pharmacological effects .
Biochemical Pathways
Piperidine derivatives are known to influence a variety of biochemical pathways due to their broad spectrum of pharmacological activities .
Result of Action
Piperidine derivatives are known to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
properties
IUPAC Name |
1-[2-(hydroxymethyl)piperidin-1-yl]ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c1-7(11)9-5-3-2-4-8(9)6-10/h8,10H,2-6H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJMSUFXIECAXGE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCCCC1CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10554908 |
Source
|
Record name | 1-[2-(Hydroxymethyl)piperidin-1-yl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10554908 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[2-(Hydroxymethyl)piperidin-1-yl]ethan-1-one | |
CAS RN |
19028-69-4 |
Source
|
Record name | 1-[2-(Hydroxymethyl)piperidin-1-yl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10554908 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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